(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the triazole ring, with the various substituents (bromine, methyl, and thiol groups) attached. The exact spatial arrangement of these groups would depend on the specific conditions under which the compound was synthesized .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the bromine and thiol groups. The bromine atom could potentially undergo substitution reactions, while the thiol group could engage in oxidation and reduction reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar thiol group could impact its solubility in different solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol involves the reaction of 5-bromo-2-methyl-2H-1,2,3-triazole with methanethiol in the presence of a suitable catalyst.", "Starting Materials": [ "5-bromo-2-methyl-2H-1,2,3-triazole", "Methanethiol", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-methyl-2H-1,2,3-triazole in a suitable solvent such as dichloromethane.", "Step 2: Add methanethiol to the reaction mixture.", "Step 3: Add a suitable catalyst such as triethylamine to the reaction mixture.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Isolate the product by filtration or extraction with a suitable solvent.", "Step 6: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2639441-05-5 |
Molecular Formula |
C4H6BrN3S |
Molecular Weight |
208.1 |
Purity |
95 |
Origin of Product |
United States |
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